Cas no 1213047-69-8 ((1R)-1-(3-VINYLPHENYL)ETHYLAMINE)

• Product Name: (1R)-1-(3-VINYLPHENYL)ETHYLAMINE
• CAS No: 1213047-69-8
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• CID: 5595128
• PubChem ID: 67957638
• Update Time: 2025-06-27

(1R)-1-(3-VINYLPHENYL)ETHYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-VINYLPHENYL)ETHYLAMINE
• Benzenemethanamine, 3-ethenyl-α-methyl-, (αR)-
• N14672
• SCHEMBL9899536
• 1213047-69-8

• Inchi： 1S/C10H13N/c1-3-9-5-4-6-10(7-9)8(2)11/h3-8H,1,11H2,2H3/t8-/m1/s1
• InChI Key： JODORQAIYSXZBR-MRVPVSSYSA-N
• SMILES： N[C@@H](C1=CC=CC(C=C)=C1)C

Computed Properties

• Exact Mass: 147.104799419g/mol
• Monoisotopic Mass: 147.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.964±0.06 g/cm3(Predicted)
• Boiling Point: 239.0±19.0 °C(Predicted)
• pka: 8.98±0.10(Predicted)

Additional information on (1R)-1-(3-VINYLPHENYL)ETHYLAMINE

Introduction to (1R)-1-(3-VINYLPHENYL)ETHYLAMINE and CAS No 1213047-69-8

Compound with the CAS number 1213047-69-8 and the product name (1R)-1-(3-VINYLPHENYL)ETHYLAMINE represents a significant advancement in the field of chiral chemistry and pharmaceutical research. This compound, characterized by its unique stereocenter and aromatic-vinyl substituent, has garnered considerable attention due to its potential applications in drug development and molecular recognition. The (1R)-configuration of the amine group imparts specific stereochemical properties that are crucial for designing highly selective and efficient pharmaceutical agents.

The structural motif of (1R)-1-(3-VINYLPHENYL)ETHYLAMINE consists of a vinyl-substituted phenyl ring attached to an amine-bearing carbon atom, which is further chiralized by the (1R) configuration. This configuration is particularly valuable in medicinal chemistry, where enantiomeric purity can significantly influence the efficacy and safety of therapeutic agents. The presence of the vinyl group not only enhances the compound's reactivity but also opens up possibilities for further functionalization, making it a versatile building block in synthetic chemistry.

Recent research has highlighted the importance of stereoelectronic effects in modulating biological activity. The (1R)-configuration of (1R)-1-(3-VINYLPHENYL)ETHYLAMINE has been shown to influence its interaction with biological targets, potentially leading to improved binding affinities and reduced side effects. Studies have demonstrated that such chiral amines can act as ligands in enzyme inhibition assays, where their precise three-dimensional structure allows for optimal binding to specific active sites.

In the realm of drug discovery, (1R)-1-(3-VINYLPHENYL)ETHYLAMINE has been explored as a key intermediate in the synthesis of novel therapeutic compounds. Its ability to serve as a precursor for more complex molecules makes it an attractive candidate for further chemical modifications. For instance, researchers have investigated its use in developing small-molecule inhibitors targeting various disease pathways, including those associated with neurological disorders and cancer.

The vinylphenyl moiety in (1R)-1-(3-VINYLPHENYL)ETHYLAMINE offers additional opportunities for functionalization through cross-coupling reactions such as Suzuki-Miyaura or Heck couplings. These reactions enable the introduction of diverse substituents at the aromatic ring, expanding the compound's utility in constructing complex pharmacophores. Such modifications are essential for tailoring the pharmacokinetic and pharmacodynamic properties of drug candidates.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of (1R)-1-(3-VINYLPHENYL)ETHYLAMINE. Molecular modeling studies have provided insights into its conformational preferences and interactions with biological targets. These insights are invaluable for rational drug design, allowing researchers to predict and optimize the compound's biological activity before experimental synthesis.

The synthesis of enantiomerically pure (1R)-1-(3-VINYLPHENYL)ETHYLAMINE presents unique challenges due to its chiral center. However, recent developments in asymmetric synthesis have made it more feasible to produce this compound in high yields with high enantiomeric purity. Catalytic methods employing transition metals have been particularly effective in achieving these goals, offering scalable routes for industrial applications.

Applications beyond pharmaceuticals have also been explored for this compound. In materials science, for instance, (1R)-1-(3-VINYLPHENYL)ETHYLAMINE has been investigated as a monomer or building block for polymers with tailored properties. Its ability to undergo polymerization reactions can lead to materials with enhanced mechanical strength or specific optical characteristics.

The environmental impact of synthesizing and using (1R)-1-(3-VINYLPHENYL)ETHYLAMINE is another critical consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that chemical research remains viable long-term while minimizing its ecological footprint.

In conclusion, (1R)-1-(3-VINYLPHENYLETHERAMINE CAS No 1213047-69-8 represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique stereochemistry and structural features make it a valuable tool for researchers seeking to develop innovative therapeutic agents and advanced materials. As our understanding of its properties continues to grow, so too will its potential contributions to science and industry.